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Compound of Interest

Compound Name: Cilastatin (sodium)

Cat. No.: B13404390 Get Quote

Ensuring the safe and compliant disposal of chemical compounds is a critical aspect of

laboratory operations. For researchers, scientists, and drug development professionals working

with Cilastatin (sodium), a renal dehydropeptidase inhibitor, adherence to proper disposal

protocols is paramount for personnel safety and environmental protection. This guide provides

a comprehensive, step-by-step procedure for the effective management of Cilastatin (sodium)
waste.

Immediate Safety and Handling Protocols
Before initiating any disposal procedures, it is imperative to employ appropriate personal

protective equipment (PPE). This includes, but is not limited to, safety glasses with side shields

or chemical goggles, impervious gloves such as nitrile or rubber, and a laboratory coat.[1] All

handling of Cilastatin (sodium) should occur in a well-ventilated area, preferably within a

chemical fume hood, to minimize the risk of inhalation by preventing the formation of dust and

aerosols.[2]

Step-by-Step Disposal Procedure
The fundamental principle for the disposal of Cilastatin (sodium) is to manage it as chemical

waste in strict accordance with all applicable local, state, and federal regulations.[1][3] It is

crucial to note that laboratory-scale chemical neutralization protocols are not provided in safety

data sheets; therefore, professional disposal through a licensed service is the required method.

[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b13404390?utm_src=pdf-interest
https://www.benchchem.com/product/b13404390?utm_src=pdf-body
https://www.benchchem.com/product/b13404390?utm_src=pdf-body
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_R_R_Cilastatin_A_Procedural_Guide.pdf
https://www.benchchem.com/product/b13404390?utm_src=pdf-body
https://www.chemicalbook.com/msds/cilastatin-sodium.pdf
https://www.benchchem.com/product/b13404390?utm_src=pdf-body
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_R_R_Cilastatin_A_Procedural_Guide.pdf
https://datasheets.scbt.com/sc-201312.pdf
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_R_R_Cilastatin_A_Procedural_Guide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13404390?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Segregation: All solid waste contaminated with Cilastatin (sodium), including any

unused product, contaminated laboratory equipment (e.g., weighing papers, spatulas), and

used PPE, must be collected in a designated and clearly labeled hazardous waste container.

[1] Any liquid waste containing Cilastatin (sodium) should be collected in a separate,

compatible, and clearly labeled hazardous waste container.[1] It is important not to mix this

waste with other incompatible waste streams.[1]

Container Management: Only approved, sealable containers that are in good condition and

compatible with Cilastatin (sodium) should be used for waste collection.[1] The waste

container must be clearly labeled with "Cilastatin (sodium) Waste" and any other identifiers

mandated by your institution's environmental health and safety (EHS) department.[1]

Storage: Waste containers should be stored in a designated, secure area away from

incompatible materials.[3] Ensure containers are kept closed except when adding waste.

Disposal Method: The primary recommended method for the disposal of Cilastatin (sodium)
is through controlled incineration at an approved and licensed chemical destruction plant.[2]

[3] Do not discharge Cilastatin (sodium) waste into sewer systems.[2]

Contaminated Packaging: Empty containers and packaging should be managed as well.

They can be triple-rinsed (or the equivalent) and then offered for recycling or reconditioning.

[2] Alternatively, the packaging can be punctured to render it unusable for other purposes

and then disposed of in a sanitary landfill.[2] For combustible packaging materials, controlled

incineration with flue gas scrubbing is a possible disposal route.[2]

Spill Management
In the event of a spill, the following procedures should be followed:

Minor Spills: Immediately clean up all spills.[3] Wear impervious gloves and safety glasses,

and avoid contact with skin and eyes.[3] Use dry clean-up procedures and avoid generating

dust.[3] The spilled material should be swept or vacuumed up and placed in a clean, dry,

sealable, and labeled container for disposal.[3]

Major Spills: In the case of a larger spill, clear the area of all personnel and move upwind.[3]

Alert emergency responders and inform them of the location and nature of the hazard.[3]
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Control personal contact by using appropriate protective equipment, including a dust

respirator.[3] Prevent the spillage from entering drains, sewers, or water courses.[3]

Safety and Handling Summary
Parameter Information Source

Personal Protective Equipment

(PPE)

Safety glasses with side

shields or chemical goggles,

impervious gloves, lab coat.

[1]

Handling

Use in a well-ventilated area or

chemical fume hood; avoid

dust formation.

[2]

Storage

Store in a cool, dry, well-

ventilated area in original,

securely sealed containers

away from incompatible

materials.

[2][3]

In case of skin contact

Immediately remove all

contaminated clothing and

flush skin and hair with running

water and soap.

[3]

In case of eye contact

Flush with copious amounts of

water for at least 15 minutes

and consult a doctor.

In case of inhalation

Remove from the

contaminated area; if irritation

or discomfort persists, seek

medical attention.

[3]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Cilastatin (sodium) waste in a laboratory setting.
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Cilastatin (sodium) Waste Generated Assess Waste Type

Solid Waste (Unused product, contaminated labware, PPE)Solid

Liquid Waste (Solutions containing Cilastatin)
Liquid

Collect in Labeled Hazardous Solid Waste Container

Collect in Labeled Hazardous Liquid Waste Container

Store Securely in Designated Area Arrange for Pickup by Licensed Waste Management Service Controlled Incineration at Approved Facility

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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